Cas no 1490310-72-9 (Methyl 2-hydroxy-2-(6-methylpyridin-3-yl)acetate)

• Product Name: Methyl 2-hydroxy-2-(6-methylpyridin-3-yl)acetate
• CAS No: 1490310-72-9
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6256752
• PubChem ID: 65944979
• Update Time: 2024-01-12

Methyl 2-hydroxy-2-(6-methylpyridin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• AKOS015286797
• 1490310-72-9
• EN300-1845174
• methyl 2-hydroxy-2-(6-methylpyridin-3-yl)acetate
• Methyl 2-hydroxy-2-(6-methylpyridin-3-yl)acetate

• Inchi： 1S/C9H11NO3/c1-6-3-4-7(5-10-6)8(11)9(12)13-2/h3-5,8,11H,1-2H3
• InChI Key： QAAICQUNIRWVHP-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=NC(C)=CC=1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines